Cas no 1016726-48-9 (3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide)

• Product Name: 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide
• CAS No: 1016726-48-9
• MF: C₉H₁₅F₃N₂O
• MW: 224.223412752151
• MDL: MFCD09805613
• CID: 5205081
• PubChem ID: 20116971
• Update Time: 2026-03-06

3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-N-(piperidin-3-ylmethyl)propanamide
• 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide

• MDL： MFCD09805613
• Inchi： 1S/C9H15F3N2O/c10-9(11,12)4-8(15)14-6-7-2-1-3-13-5-7/h7,13H,1-6H2,(H,14,15)
• InChI Key： GUHPYIIAFSBCPO-UHFFFAOYSA-N
• SMILES： C(NCC1CCCNC1)(=O)CC(F)(F)F

Additional information on 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide

Introduction to 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide (CAS No. 1016726-48-9)

3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide is a fluorinated amide derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1016726-48-9, represents a promising candidate for further investigation in drug discovery and development. The presence of fluorine atoms in its molecular structure imparts distinct physicochemical characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide consists of a trifluoromethyl group attached to a propanamide backbone, which is further substituted with a piperidine ring at the N-position. This configuration not only enhances the lipophilicity of the compound but also introduces specific interactions with biological targets. The piperidine moiety is particularly noteworthy, as it is commonly found in bioactive molecules and has been extensively studied for its role in modulating various biological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound more accurately. Studies have suggested that the trifluoromethyl group can improve metabolic stability and binding interactions with enzymes and receptors. These insights have fueled interest in exploring the potential of 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide as a lead compound for developing drugs targeting neurological disorders, inflammation, and other diseases.

In the context of drug discovery, fluorinated compounds have shown remarkable efficacy in improving drug potency and selectivity. The introduction of fluorine atoms can alter electronic distributions, enhance binding interactions, and reduce susceptibility to metabolic degradation. The structural features of 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide, particularly the trifluoromethyl-piperidine combination, make it an attractive candidate for further optimization.

Current research efforts are focused on synthesizing derivatives of this compound to evaluate their biological activity and pharmacological profiles. Preclinical studies have begun to explore its potential as an inhibitor of specific enzymes involved in disease pathways. The versatility of its scaffold allows for modifications that can fine-tune its pharmacological properties, making it a versatile tool for medicinal chemists.

The synthesis of 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as fluorous chemistry and transition-metal-catalyzed reactions, have been employed to facilitate the introduction of fluorine atoms into the molecule. These methods not only enhance efficiency but also minimize unwanted byproducts.

The pharmacokinetic profile of this compound is another area of active investigation. Fluorinated amides are known to exhibit favorable solubility and stability profiles, which are critical factors for drug development. Preliminary data suggest that 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide possesses good oral bioavailability and moderate metabolic clearance rates. These characteristics make it a promising candidate for further development into a therapeutic agent.

In conclusion, 3,3,3-trifluoro-N-[(piperidin-3-yl)methyl]propanamide (CAS No. 1016726-48-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research efforts aim to harness its potential by optimizing its chemical structure and evaluating its biological activity in various disease models. As our understanding of fluorinated compounds continues to grow, compounds like this are poised to play a crucial role in the development of next-generation drugs.